5-Bromo-2-hydroxy-N-(thiazol-2-yl)benzamide
Cat. No. B8741404
M. Wt: 299.15 g/mol
InChI Key: PXTRQIHEPLFFDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([OH:11])[c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[NH2:12][c:13]1[s:14][cH:15][cH:16][n:17]1>>[Br:1][c:2]1[cH:3][cH:4][c:5]([OH:11])[c:6]([C:7](=[O:9])[NH:12][c:13]2[s:14][cH:15][cH:16][n:17]2)[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(Br)ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nccs1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(Nc1nccs1)c1cc(Br)ccc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
